Cas no 944903-58-6 (C-[4-(2,2,2-trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine)

C-[4-(2,2,2-trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine is a pyrimidine derivative featuring a trifluoroethoxy substituent at the 4-position and an aminomethyl group at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, which may enhance binding affinity and metabolic stability. The trifluoroethoxy group contributes to increased lipophilicity and electron-withdrawing effects, potentially improving bioavailability. The aminomethyl moiety offers a versatile handle for further functionalization, making it a valuable intermediate in medicinal chemistry. Its well-defined synthesis and purity make it suitable for exploratory studies in drug discovery and development.

C-[4-(2,2,2-trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine structure

944903-58-6 structure

Product Name:C-[4-(2,2,2-trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine

CAS No:944903-58-6

MF:C₇H₈F₃N₃O

MW:207.153131484985

MDL:MFCD10697208

CID:2182845

PubChem ID:72211691

Update Time:2025-10-29

C-[4-(2,2,2-trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine Chemical and Physical Properties

Names and Identifiers

- C-[4-(2,2,2-trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine
- [4-(2,2,2-trifluoroethoxy)pyrimidin-2-yl]methanamine
- 944903-58-6
- (4-(2,2,2-Trifluoroethoxy)pyrimidin-2-yl)methanamine
- SB40146
- DB-264609
- 1-[4-(2,2,2-TRIFLUOROETHOXY)PYRIMIDIN-2-YL]METHANAMINE
- MDL： MFCD10697208
- Inchi： 1S/C7H8F3N3O/c8-7(9,10)4-14-6-1-2-12-5(3-11)13-6/h1-2H,3-4,11H2
- InChI Key： MXUXTZJEKWMVKK-UHFFFAOYSA-N
- SMILES： FC(COC1C=CN=C(CN)N=1)(F)F

Computed Properties

Exact Mass: 207.062
Monoisotopic Mass: 207.062
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61A^2
XLogP3: 0.5

C-[4-(2,2,2-trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM165654-1g	(4-(2,2,2-trifluoroethoxy)pyrimidin-2-yl)methanamine	944903-58-6	95%	1g	$830	2021-08-05
Chemenu	CM165654-1g	(4-(2,2,2-trifluoroethoxy)pyrimidin-2-yl)methanamine	944903-58-6	95%	1g	$700	2024-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0326-1g	C-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine	944903-58-6	96%	1g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0326-5g	C-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine	944903-58-6	96%	5g	33904.74CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0326-500mg	C-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine	944903-58-6	96%	500mg	4655.75CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0326-250mg	C-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine	944903-58-6	96%	250mg	2756.14CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0326-100mg	C-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine	944903-58-6	96%	100mg	1797.85CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0326-50mg	C-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine	944903-58-6	96%	50mg	1322.95CNY	2021-05-08
Alichem	A089001057-1g	(4-(2,2,2-Trifluoroethoxy)pyrimidin-2-yl)methanamine	944903-58-6	95%	1g	$778.26	2023-08-31
eNovation Chemicals LLC	Y1005525-100mg	C-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine	944903-58-6	95%	100mg	$325	2024-07-28